Cas no 665-41-8 (2-Azaspiro[3.4]octane)

2-Azaspiro[3.4]octane is a spirocyclic amine compound featuring a nitrogen atom integrated into a bicyclic structure. Its rigid spiro scaffold imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s constrained geometry enhances selectivity in binding interactions, which is advantageous for designing bioactive molecules. Its stability and synthetic versatility allow for functionalization at multiple sites, enabling diverse derivatization pathways. Researchers value 2-azaspiro[3.4]octane for its potential in developing novel drug candidates, particularly in central nervous system (CNS) and receptor-targeted therapies, due to its balanced lipophilicity and structural novelty.

2-Azaspiro[3.4]octane structure

Product Name:2-Azaspiro[3.4]octane

CAS No:665-41-8

MF:C₇H₁₃N

MW:111.184821844101

MDL:MFCD09056848

CID:830090

PubChem ID:18187429

Update Time:2025-06-07

2-Azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

- 2-Azaspiro[3.4]octane
- 2-Aza-spiro[3.4]octane
- AKOS005146222
- 665-41-8
- CS-0197672
- 2-Azaspiro[3.4]octane (7CI,8CI,9CI)
- EN300-155136
- MFCD09056848
- AS-32898
- FT-0660800
- A846698
- SCHEMBL1796494
- PB23618
- DTXSID00592692
- AM20100611
- SY259137
- MDL： MFCD09056848
- Inchi： 1S/C7H13N/c1-2-4-7(3-1)5-8-6-7/h8H,1-6H2
- InChI Key： PSNDWZOXFDKLLH-UHFFFAOYSA-N
- SMILES： N1CC2(C1)CCCC2

Computed Properties

Exact Mass: 111.10489
Monoisotopic Mass: 111.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 86.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 0.96
Boiling Point: 162 ºC
Flash Point: 43 ºC
PSA: 12.03

2-Azaspiro[3.4]octane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289000405-250mg	2-Azaspiro[3.4]octane	665-41-8	95%	250mg	$241.39	2023-09-01
Alichem	A289000405-1g	2-Azaspiro[3.4]octane	665-41-8	95%	1g	$690.00	2023-09-01
Alichem	A289000405-5g	2-Azaspiro[3.4]octane	665-41-8	95%	5g	$2197.65	2023-09-01
Chemenu	CM138928-1g	2-Azaspiro[3.4]octane	665-41-8	95%	1g	$645	2021-08-05
Chemenu	CM138928-1g	2-Azaspiro[3.4]octane	665-41-8	95%	1g	$***	2023-05-29
abcr	AB504705-1 g	2-Azaspiro[3.4]octane	665-41-8		1g	€1,244.60	2023-04-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0017-1g	2-Aza-spiro[3.4]octane	665-41-8	96%	1g	5919.34CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0017-5g	2-Aza-spiro[3.4]octane	665-41-8	96%	5g	21659CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0017-500mg	2-Aza-spiro[3.4]octane	665-41-8	96%	500mg	3383.69CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	25R0017-250mg	2-Aza-spiro[3.4]octane	665-41-8	96%	250mg	2120.11CNY	2021-05-08

2-Azaspiro[3.4]octane Related Literature

1. Facile synthesis of 2-azaspiro[3.4]octane

Subbiah Ramesh,Ramadas Balakumar,John R. Rizzo,Tony Y. Zhang Org. Biomol. Chem. 2019 17 3056
2. Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery

Leleti Rajender Reddy,Yogesh Waman,Priya Kallure,Kumara Swamy Nalivela,Zubeda Begum,Thumbar Divya,Sharadsrikar Kotturi Chem. Commun. 2019 55 5068
3. [2 + 1 + 1] Assembly of spiro β-lactams by Rh(ii)-catalyzed reaction of diazocarbonyl compounds with azirines/isoxazoles

Artem A. Golubev,Ilia A. Smetanin,Anastasiya V. Agafonova,Nikolai V. Rostovskii,Alexander F. Khlebnikov,Galina L. Starova,Mikhail S. Novikov Org. Biomol. Chem. 2019 17 6821
4. Staudinger reactions of unsymmetrical cyclic ketenes: a synthetically useful approach to spiro β-lactams and derivatives. Reaction mechanism and theoretical studies

Eduardo Alonso,Carlos del Pozo,Javier González J. Chem. Soc. Perkin Trans. 1 2002 571
5. Synthesis and antiviral activity of novel spirocyclic nucleosides

Alexander J. A. Cobb,Antonio Dell’Isola,Ban O. Abdulsattar,Matthew M. W. McLachlan,Benjamin W. Neuman,Christin Müller,Kenneth Shankland,Hawaa M. N. Al-Mulla,Alexander W. D. Binks,Warren Elvidge New J. Chem. 2018 42 18363